Cas no 1965304-96-4 (1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene)

1,3-Bis((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene is a high-purity organic compound featuring a central benzene core symmetrically functionalized with two 3-(2-tolyl)-1,2,4-oxadiazole groups. This structure imparts notable thermal and chemical stability, making it suitable for applications in advanced material science and coordination chemistry. The presence of the oxadiazole rings enhances its potential as a ligand for metal complexes or as a building block for supramolecular architectures. Its rigid, conjugated framework may also contribute to desirable electronic properties, useful in optoelectronic or photoluminescent materials. The compound's well-defined symmetry and purity ensure consistent performance in research and industrial applications requiring precise molecular design.

1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene structure

1965304-96-4 structure

Product Name:1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene

CAS No:1965304-96-4

MF:

MW:

CID:4632021

Update Time:2025-10-25

1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene Chemical and Physical Properties

Names and Identifiers

- 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene

1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1263101-1g	1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene	1965304-96-4	97%	1g	$550	2024-06-05
eNovation Chemicals LLC	Y1263101-100mg	1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene	1965304-96-4	97%	100mg	$205	2024-06-05
A2B Chem LLC	AX72081-100mg	1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene	1965304-96-4	97%	100mg	$70.00	2024-04-20
A2B Chem LLC	AX72081-1g	1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene	1965304-96-4	97%	1g	$295.00	2024-04-20
1PlusChem	1P01EUXD-100mg	1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene	1965304-96-4	90%	100mg	$99.00	2024-06-17
1PlusChem	1P01EUXD-1g	1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene	1965304-96-4	90%	1g	$336.00	2024-06-17
eNovation Chemicals LLC	Y1263101-100mg	1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene	1965304-96-4	97%	100mg	$210	2025-02-19
eNovation Chemicals LLC	Y1263101-1g	1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene	1965304-96-4	97%	1g	$575	2025-02-19
eNovation Chemicals LLC	Y1263101-100mg	1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene	1965304-96-4	97%	100mg	$210	2025-02-26
eNovation Chemicals LLC	Y1263101-1g	1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene	1965304-96-4	97%	1g	$575	2025-02-26

1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene Related Literature

1. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene

Recent Advances in the Study of 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene (CAS: 1965304-96-4)

The compound 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene (CAS: 1965304-96-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the efficient synthesis of 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene via a multi-step reaction involving the condensation of 2-methylbenzonitrile derivatives with hydroxylamine, followed by cyclization. The compound's structural characterization, confirmed through NMR and X-ray crystallography, reveals a rigid, planar framework that is conducive to interactions with biological targets, particularly enzymes and receptors involved in inflammatory pathways.

In vitro and in vivo evaluations have demonstrated promising anti-inflammatory and anticancer properties of this compound. Mechanistic studies suggest that it inhibits key signaling pathways, such as NF-κB and STAT3, which are critical in inflammation and tumor progression. Notably, its low cytotoxicity in normal cell lines underscores its potential as a safe therapeutic agent.

Further research is exploring the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Preliminary data indicate moderate oral bioavailability, with efforts underway to optimize its formulation for enhanced delivery. Collaborative studies between academic and industrial researchers are also investigating its potential in combination therapies, particularly with existing chemotherapeutic agents.

In conclusion, 1,3-Bis ((3-(2-tolyl)-1,2,4-oxadiazol)-5-yl)benzene represents a promising candidate for further development in medicinal chemistry. Its unique structural features, coupled with its potent biological activity, position it as a valuable lead compound for the treatment of inflammatory diseases and cancer. Future studies will focus on elucidating its precise mechanisms of action and advancing its preclinical development.